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Compound of Interest

Compound Name: 2-Amino-5-nitropyridine

CAS No.: 4214-76-0

Cat. No.: B018323

Get Quote

Ticket ID: ANP-SAFE-001 Status: Open Subject: Critical Conditions to Avoid & Troubleshooting

Guide

Executive Summary: The "Push-Pull" Hazard
Welcome to the Technical Support Center. You are likely working with 2-Amino-5-
nitropyridine (CAS: 4214-76-0), a compound widely used as an intermediate in dye synthesis

and pharmaceutical development.[1]

The Core Mechanism: This molecule possesses a "push-pull" electronic structure. The amino

group (

) acts as an electron donor ("push"), while the nitro group (

) acts as a strong electron withdrawer ("pull"). While this makes it valuable for synthesis, it
creates specific stability vulnerabilities. The nitro group introduces energetic instability, while
the amino group increases susceptibility to oxidation.

Immediate Action Required: If you are currently heating this substance above 180°C or

attempting to isolate a dry diazonium salt derived from it, STOP IMMEDIATELY.
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Module 1: Thermal Stability & Processing
User Question:"I am drying my product in an oven at 200°C to remove high-boiling solvents,

but the material is turning black/tarry. Is this normal?"

Technical Diagnosis: No, this is a critical failure mode. You are exceeding the thermal stability

threshold.

The Science: 2-Amino-5-nitropyridine has a melting point range of 186–190°C. Differential

Scanning Calorimetry (DSC) data indicates that exothermic decomposition often begins

immediately after or even overlaps with the melting event. Unlike stable inorganic salts, this

organic nitro compound does not just melt; it begins to break down, releasing energy and

potentially toxic nitrogen oxides (

).

Protocol: Safe Thermal Handling

Parameter Safe Limit
Critical Failure
Point

Consequence

Drying Temp < 100°C (Vacuum) > 185°C
Melt/Decomposition

(Runaway risk)

Melting Point N/A 186–190°C
Phase change +

Decomp onset

Flash Point N/A ~224°C Ignition of vapors

Troubleshooting Steps:

Lower Temperature: Never set drying ovens above 110°C. Use vacuum to lower solvent

boiling points.

Monitor Color: Pure compound is yellow/crystalline. Darkening/Browning indicates oxidation

or thermal degradation.
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Avoid Confinement: Do not heat large quantities in sealed vessels without pressure relief;

nitro-decomposition generates gas.

Visual Logic: Thermal Decision Tree

Start: Drying Process

Check Oven Temp

Temp > 180°C

Yes

Temp < 100°C

No

CRITICAL RISK:
Decomposition/Runaway Apply Vacuum?

Safe Drying
Monitor Color

Yes (Recommended)No (Slower)

Click to download full resolution via product page

Figure 1: Thermal safety logic flow. Note the hard stop at 180°C to prevent decomposition.

Module 2: Chemical Incompatibility & Reaction Hazards
User Question:"I am performing a diazotization reaction. Can I filter and dry the intermediate

diazonium salt for storage?"

Technical Diagnosis: ABSOLUTELY NOT. Isolating dry diazonium salts of nitro-pyridines is a

severe explosion hazard.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b018323/docs?utm_src=pdf-body-img#technical-support-center-handling-2-amino-5-nitropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Science: The nitro group on the pyridine ring is electron-withdrawing. When you convert

the amino group to a diazonium species (

), the resulting molecule is highly energetic.[2] The "pull" of the nitro group destabilizes the
diazonium, making it prone to detonation via shock, friction, or heat if dried.

Conditions to Avoid:

Isolation of Diazonium Salts: Always process diazonium intermediates in situ (in solution).

Never dry them.

Strong Oxidizers: Avoid contact with high-concentration peroxides or nitric acid (unless under

strict cooling). The amino group is easily oxidized, leading to uncontrolled exotherms.

Acid Chlorides (without cooling): Acylation is exothermic. The reaction can runaway if

reagents are mixed rapidly at room temperature.

Protocol: Safe Synthesis Workflow

2-Amino-5-nitropyridine Diazotization
(NaNO2 / Acid) Isolate Solid?

EXPLOSION HAZARD
(Shock Sensitive)Yes (Dry)

In-Situ Reaction
(Hydrolysis/Coupling)

No (Solution)

Quench & Neutralize

Click to download full resolution via product page

Figure 2: Reaction safety workflow emphasizing the prohibition of isolating diazonium salts.

Module 3: Health & Environmental Safety (Dust &
Exposure)
User Question:"The powder is very fine and creates dust. Is a standard surgical mask

sufficient?"

Technical Diagnosis: No. A surgical mask provides insufficient protection against fine particulate

chemical hazards.
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The Science: 2-Amino-5-nitropyridine is an Ames-positive mutagen (indicating potential

carcinogenicity) and a skin/eye irritant. Fine dust increases the surface area for absorption and

inhalation.

Required Controls:

Engineering: Handle only in a certified chemical fume hood or powder containment

enclosure.

PPE: Use an N95 (minimum) or P100 respirator if outside a hood. Nitrile gloves are required

(latex is permeable to many aromatics).

Dust Explosion Risk: Like many organic solids, high concentrations of dust in the air can be

explosive. Ground all equipment to prevent static discharge.

Summary of Specifications
Property Value Source

CAS Number 4214-76-0 [1]

Appearance
Yellow to greenish crystalline

powder
[2]

Melting Point 186–190°C (Decomposes) [1][3]

Hazard Class Irritant (Skin/Eye), Mutagenic [4]

Storage
Cool, Dry, Dark (Light

Sensitive)
[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]
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3. 2-(2-氨基乙氨)-5-硝基吡啶 96% | Sigma-Aldrich [sigmaaldrich.cn]
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To cite this document: BenchChem. [Technical Support Center: Handling 2-Amino-5-
nitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018323/docs#technical-support-center-handling-2-
amino-5-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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